Cas no 1261916-36-2 (3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid)

3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid is a fluorinated aromatic carboxylic acid derivative featuring both an ethoxycarbonyl group and a trifluoromethyl substituent. The compound exhibits unique physicochemical properties due to the electron-withdrawing effects of the trifluoromethyl group, enhancing its stability and reactivity in synthetic applications. The ethoxycarbonyl moiety provides versatility for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features contribute to improved metabolic stability and bioavailability in drug design. The compound's high purity and well-defined molecular structure ensure reproducibility in research and industrial applications. Its compatibility with various coupling reactions enables efficient incorporation into complex molecular architectures.

3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid structure

1261916-36-2 structure

Product Name:3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid

CAS No:1261916-36-2

MF:C₁₇H₁₃F₃O₄

MW:338.277935743332

MDL:MFCD18322058

CID:2763255

PubChem ID:53227888

Update Time:2025-07-02

3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%
- 4'-(Ethoxycarbonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 1261916-36-2
- MFCD18322058
- DTXSID90691421
- 3-(4-ETHOXYCARBONYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid
- MDL： MFCD18322058
- Inchi： 1S/C17H13F3O4/c1-2-24-16(23)11-5-3-10(4-6-11)12-7-13(15(21)22)9-14(8-12)17(18,19)20/h3-9H,2H2,1H3,(H,21,22)
- InChI Key： AAHDJHNKWSFUIW-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)O)=CC(=C1)C1C=CC(C(=O)OCC)=CC=1)(F)F

Computed Properties

Exact Mass: 338.07659338Da
Monoisotopic Mass: 338.07659338Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 455
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 63.6Å²

3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329333-5 g	3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261916-36-2	95%	5g	€1159.00	2023-04-26
abcr	AB329333-5g	3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261916-36-2	95%	5g	€1159.00	2025-02-27